Cas no 2228247-53-6 (1-(3-fluoro-2-methylphenyl)cyclopropylmethanol)

• Product Name: 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol
• CAS No: 2228247-53-6
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• CID: 6381608
• PubChem ID: 165616417
• Update Time: 2025-05-23

1-(3-fluoro-2-methylphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol
• [1-(3-fluoro-2-methylphenyl)cyclopropyl]methanol
• 2228247-53-6
• EN300-1799220

• Inchi： 1S/C11H13FO/c1-8-9(3-2-4-10(8)12)11(7-13)5-6-11/h2-4,13H,5-7H2,1H3
• InChI Key： NFSMWLDHPRMXRV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C1(CO)CC1

Computed Properties

• Exact Mass: 180.095043196g/mol
• Monoisotopic Mass: 180.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol

1-(3-Fluoro-2-Methylphenyl)cyclopropylmethanol: A Comprehensive Overview

1-(3-Fluoro-2-Methylphenyl)cyclopropylmethanol is a unique organic compound with the CAS number 2228247-53-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structural features and potential applications. The molecule consists of a cyclopropane ring attached to a methanol group, which is further connected to a substituted phenyl ring containing a fluorine atom and a methyl group. This combination of functional groups and substituents makes it a versatile compound with diverse chemical properties.

The synthesis of 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol involves advanced organic synthesis techniques, including Friedel-Crafts alkylation and subsequent functionalization steps. Recent studies have explored its reactivity under various conditions, revealing its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound in the construction of complex natural product analogs, demonstrating its utility in medicinal chemistry.

One of the most promising applications of 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol lies in its role as a building block for drug discovery. The presence of the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity and binding affinity to biological targets. This property has been exploited in the development of novel anti-inflammatory agents and anticancer drugs. Recent findings from preclinical studies suggest that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its medicinal applications, 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol has also been investigated for its electronic properties in materials science. The fluorine substituent on the phenyl ring contributes to the molecule's electron-withdrawing effects, making it a candidate for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its electronic characteristics could enhance device performance.

The stability and reactivity of 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol have been extensively studied under various environmental conditions. These studies have provided valuable insights into its degradation pathways and toxicity profiles, which are critical for assessing its safety in industrial and therapeutic applications. Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under different conditions with high accuracy, further aiding its development.

In conclusion, 1-(3-fluoro-2-methylphenyl)cyclopropylmethanol is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a valuable tool in both academic research and industrial innovation. As ongoing research continues to uncover new aspects of this compound's properties and uses, it is likely to play an increasingly important role in the advancement of science and technology.